Cas no 104560-86-3 (1,1'-Biphenyl, 4-butyl-4'-(ethylthio)-)

• Product Name: 1,1'-Biphenyl, 4-butyl-4'-(ethylthio)-
• CAS No: 104560-86-3
• MF: C₁₈H₂₂S
• MW: 270.432283878326
• CID: 3569603
• PubChem ID: 171366107
• Update Time: 2025-04-22

1,1'-Biphenyl, 4-butyl-4'-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-butyl-4'-(ethylthio)-
• 4-Butyl-4'-(ethylthio)-1,1'-biphenyl
• 104560-86-3

• Inchi： 1S/C18H22S/c1-3-5-6-15-7-9-16(10-8-15)17-11-13-18(14-12-17)19-4-2/h7-14H,3-6H2,1-2H3
• InChI Key： SUNZZLPTNWXJRG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 270.14422188Da
• Monoisotopic Mass: 270.14422188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 25.3Ų